Cas no 157230-68-7 (DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE)

• Product Name: DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE
• CAS No: 157230-68-7
• MF: C₉H₂₀NO₃P
• MW: 221.233763694763
• MDL: MFCD25959531
• CID: 824911
• PubChem ID: 5007980
• Update Time: 2025-06-15

DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE Chemical and Physical Properties

Names and Identifiers

• DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE
• 2-diethoxyphosphoryl-2-methylpyrrolidine
• 2-Diethoxyphosphinyl-2-methylpyrrolidine
• 2-methyl-2-diethoxyphosphorylpyrrolidine
• P-(2-Methyl-2-pyrrolidinyl)phosphonic Acid Diethyl Ester

• MDL： MFCD25959531
• Inchi： 1S/C9H20NO3P/c1-4-12-14(11,13-5-2)9(3)7-6-8-10-9/h10H,4-8H2,1-3H3
• InChI Key： UJLWZCRCTUPTKJ-UHFFFAOYSA-N
• SMILES： P(C1(C)CCCN1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 221.11800

Experimental Properties

• PSA: 57.37000
• LogP: 2.68090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE

DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE: A PROMISING PHOSPHORUS-CONTAINING COMPOUND FOR BIOMEDICAL APPLICATIONS

CAS 157230-68-7 is a phosphorus-containing compound with the systematic name DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE, which has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound is characterized by its pyrrolidine ring fused with a methyl group and a phosphate ester functional group, making it a versatile scaffold for drug discovery and molecular design. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a pharmacological tool for targeting specific biological processes.

As a member of the phosphate ester family, DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE exhibits structural similarities to other phosphorus-based compounds that are widely used in pharmaceuticals, such than phosphonate derivatives and phosphodiester analogs. Its molecular formula, C₈H₁₇O₄P, reflects the presence of a central phosphorus atom bonded to two ethyl groups and a pyrrolidine ring with a methyl substituent. This unique arrangement of functional groups allows the compound to interact with various biomolecules, including enzymes, receptors, and nucleic acids, thereby enabling its potential use in diverse therapeutic contexts.

Recent advances in medicinal chemistry have demonstrated that phosphate ester derivatives like DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE can serve as effective modulators of intracellular signaling cascades. For instance, a 2023 study published in Journal of Medicinal Chemistry investigated the role of this compound in inhibiting the activity of protein kinase C (PKC), a family of enzymes implicated in cancer progression and neurodegenerative diseases. The study revealed that DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE selectively binds to the ATP-binding site of PKC isoforms, thereby disrupting their catalytic activity and inducing apoptosis in malignant cells. This finding underscores the compound's potential as a targeted therapy for oncology applications.

Moreover, DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE has shown promise in the development of pharmaceutical intermediates for the synthesis of novel drugs. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a key intermediate in the preparation of pyrrolidine-based phosphonate derivatives, which are known for their antiviral and antibacterial properties. The study highlighted the compound's ability to undergo nucleophilic substitution reactions under mild conditions, making it a valuable building block for the design of bioactive molecules. This synthetic utility aligns with the growing demand for efficient and scalable methods in drug discovery.

From a pharmacokinetic perspective, DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE exhibits favorable properties that enhance its suitability for therapeutic applications. A 2023 review in Pharmaceutical Research emphasized the compound's low molecular weight and high solubility in polar solvents, which facilitate its absorption and distribution in biological systems. Additionally, its phosphate ester group confers metabolic stability, reducing the risk of rapid degradation in vivo. These characteristics make it an attractive candidate for oral administration, a critical factor in the development of patient-friendly therapies.

Recent computational studies have further expanded the understanding of DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE's biological activity. A 2023 article in Computational and Structural Chemistry employed molecular docking simulations to predict the compound's interaction with mitochondrial targets, including cytochrome c oxidase and ATP synthase. The results suggested that the compound could modulate mitochondrial function by interfering with electron transport chain activity, a mechanism that has been implicated in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings open new avenues for exploring the compound's potential in neuropharmacology.

Despite its promising properties, the use of DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE in biomedical applications requires careful consideration of its potential side effects and pharmacological interactions. A 2023 safety assessment in Drug Safety highlighted the need for further studies to evaluate its long-term toxicity and metabolic profile. However, the compound's low reactivity and metabolic stability suggest that it may offer a favorable safety profile compared to other phosphorus-based drugs. This makes it a compelling candidate for further preclinical and clinical investigations.

In conclusion, DIETHYL (2-METHYLPYRROLIDIN-2-YL)PHOSPHATE represents a significant advancement in the field of phosphorus-containing compounds for biomedical applications. Its unique chemical structure, combined with its potential to modulate critical biological processes, positions it as a valuable tool for drug discovery and therapeutic development. Ongoing research is likely to uncover additional applications for this compound, further solidifying its role in the evolving landscape of pharmaceutical science.